Cas no 53153-77-8 (2-Cyclohexylidene-butyronitrile)

2-Cyclohexylidene-butyronitrile is a nitrile-based organic compound characterized by its cyclohexylidene functional group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of fine chemicals and pharmaceuticals. Its conjugated double bond system enhances its utility in cyclization and addition reactions. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its nitrile group offers versatility for further functionalization, including hydrolysis or reduction. Applications may include agrochemical and pharmaceutical research, where its structural features contribute to the development of complex molecular frameworks. Proper safety protocols should be observed due to potential irritant properties.

2-Cyclohexylidene-butyronitrile structure

53153-77-8 structure

Product Name:2-Cyclohexylidene-butyronitrile

CAS No:53153-77-8

MF:C₁₀H₁₅N

MW:149.232802629471

CID:381185

PubChem ID:294523

Update Time:2025-11-01

2-Cyclohexylidene-butyronitrile Chemical and Physical Properties

Names and Identifiers

- Butanenitrile,2-cyclohexylidene-
- 2-cyclohexylidenebutanenitrile
- 2-Cyclohexyliden-butyronitril
- 2-Cyclohexylidene-Butyronitrile
- Butanenitrile,2-cyclohexylidene
- NSC-163147
- 53153-77-8
- SCHEMBL11562555
- NSC163147
- DTXSID70303873
- AKOS006345754
- 2-Cyclohexylidene-butyronitrile
- Inchi： 1S/C10H15N/c1-2-9(8-11)10-6-4-3-5-7-10/h2-7H2,1H3
- InChI Key： RGXRNOLFMAWCHZ-UHFFFAOYSA-N
- SMILES： N#C/C(/CC)=C1\CCCCC\1

Computed Properties

Exact Mass: 149.12000
Monoisotopic Mass: 149.120449483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79000
LogP: 3.18068

2-Cyclohexylidene-butyronitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C993240-250mg	2-Cyclohexylidene-butyronitrile	53153-77-8	250mg	$ 70.00	2022-06-06
TRC	C993240-500mg	2-Cyclohexylidene-butyronitrile	53153-77-8	500mg	$ 95.00	2022-06-06
TRC	C993240-2.5g	2-Cyclohexylidene-butyronitrile	53153-77-8	2.5g	$ 365.00	2022-06-06